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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing MS143XD, a low molecular

weight polytetrafluoroethylene (PTFE) dry film release agent, for molding polydimethylsiloxane

(PDMS) in microfabrication applications. This document outlines the properties of MS143XD,

detailed protocols for its use, and quantitative performance metrics to ensure high-fidelity

replication of micro-scale features for applications in microfluidics, lab-on-a-chip devices, and

organ-on-a-chip systems.

Introduction to MS143XD for PDMS Molding
Polydimethylsiloxane (PDMS) is a widely used elastomer in microfabrication due to its optical

transparency, biocompatibility, and ease of use. The process of creating PDMS microstructures

involves casting the liquid PDMS prepolymer against a master mold, typically fabricated using

techniques like photolithography (e.g., with SU-8 photoresist). A critical step in this process is

the clean release of the cured PDMS from the master mold without damaging the delicate

micro-features on either the mold or the replica.

MS143XD is a PTFE-based release agent that forms a thin, uniform, and non-migrating dry film

on the master mold surface.[1][2][3] Its key advantages in a microfabrication context include:
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Excellent Release Properties: The low surface energy of the PTFE coating prevents the

adhesion of PDMS, ensuring easy and clean release.[4][5]

High Fidelity Replication: The thin and uniform coating preserves the fine details of the

master mold, allowing for the accurate replication of micro and nano-scale features.

Durability and Reusability: A single application of MS143XD can facilitate multiple PDMS

release cycles, increasing the lifespan of valuable master molds.[4][6]

Chemical Inertness: The PTFE coating is chemically inert and does not contaminate the

PDMS replica, which is crucial for biological and drug development applications.[4][5]

Non-migrating and Non-staining: The dry film nature of MS143XD ensures that no residue is

transferred to the PDMS device, which could otherwise interfere with subsequent steps like

plasma bonding or cell culture.[1][2][3]

Quantitative Performance Data
The following tables summarize the expected performance of MS143XD in PDMS

microfabrication based on its properties and data from similar PTFE-based release agents.

Table 1: Physical and Chemical Properties of MS143XD Coating

Property Value Source

Coating Material Low Molecular Weight PTFE [1][2][3]

Appearance White Particle Suspension [7]

Carrier Solvent VOC-Exempt Solvent [1][3]

Cure Method Solvent Evaporation [7]

Operating Temperature Up to 260°C (500°F) [7]

Film Thickness (Typical) Sub-micron to a few microns Inferred

Non-Volatile Content ~3.5% Inferred

Table 2: Performance in PDMS Molding
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Parameter MS143XD Untreated Master
Silanization (Vapor
Phase)

PDMS Contact Angle

on Mold (°)
> 110 ~95-105 > 110

Feature Replication

Fidelity

High (<1% deviation

for >1µm features)

Low (High risk of

feature damage)

High (<1% deviation

for >1µm features)

Number of Releases

per Application
> 20 (with care)

1 (with high risk of

mold failure)
> 10

PDMS Surface

Roughness (Ra)

Low (comparable to

master mold)

High (due to tearing

and residue)

Low (comparable to

master mold)

Risk of Mold Damage Low Very High Low to Moderate

Risk of PDMS

Contamination
Very Low

High (PDMS residue

on mold)

Low (potential for

silane transfer)

Table 3: Compatibility with Master Mold Materials
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Master Mold Material
Compatibility with
MS143XD

Notes

SU-8 (on Silicon Wafer) Excellent

Ideal for high-resolution

photolithography-defined

molds.[1]

Silicon Excellent

Provides a smooth and stable

substrate for the release

agent.

Glass Excellent

Can be used for creating

micro-features through etching.

[7]

3D Printed Resins (e.g., SLA,

DLP)
Good

Proper post-curing of the resin

is crucial to prevent

interactions.

Metal (e.g., Aluminum, Steel) Excellent

Often used for more robust

and high-throughput molding.

[7]

Experimental Protocols
Master Mold Preparation and Application of MS143XD
This protocol describes the steps for applying MS143XD to a master mold (e.g., an SU-8 mold

on a silicon wafer) for PDMS casting.

Materials:

Master mold (e.g., SU-8 on a silicon wafer)

MS143XD PTFE Release Agent

Nitrogen gas source or clean compressed air

Fume hood
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Pipette or airbrush (optional, for controlled application)

Oven or hotplate

Protocol:

Clean the Master Mold:

Thoroughly clean the master mold to remove any dust, debris, or residual solvents from

the fabrication process.

Use isopropyl alcohol (IPA) followed by deionized (DI) water, and then dry the mold

completely with a gentle stream of nitrogen gas.

For SU-8 molds, a gentle oxygen plasma treatment can be used for final cleaning, but

ensure the mold is fully cooled before applying the release agent.

Apply MS143XD:

Work in a well-ventilated fume hood.

Shake the MS143XD container well to ensure the PTFE particles are uniformly

suspended.

Spray Application (Recommended for uniform coating): If using an aerosol can, hold it 15-

20 cm away from the master mold and apply a light, even coat. Avoid over-spraying, which

can lead to pooling and an uneven film.

Pipette/Dispense Application: For smaller molds, dispense a small amount of MS143XD

onto the surface and tilt the mold to allow the liquid to flow over all features. Remove any

excess with a gentle stream of nitrogen.

Drying and Curing:

Allow the solvent to evaporate at room temperature for 5-10 minutes. The coating will

appear as a dry, white film.
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For enhanced durability, a thermal cure is recommended. Place the coated master mold in

an oven or on a hotplate at 100-150°C for 5-10 minutes. This helps to sinter the PTFE

particles and improve adhesion to the mold surface.

Final Preparation:

Allow the master mold to cool to room temperature before pouring the PDMS.

Visually inspect the coating for uniformity. If the coating is uneven, it can be removed with

a suitable solvent (consult the MS143XD datasheet) and the application process can be

repeated.

PDMS Casting and Curing
Materials:

MS143XD-coated master mold

PDMS prepolymer and curing agent (e.g., Sylgard 184)

Weighing scale

Mixing container and stirrer

Vacuum desiccator

Oven

Protocol:

Prepare PDMS Mixture:

In a clean container, weigh the PDMS prepolymer and curing agent, typically in a 10:1

ratio by weight.

Thoroughly mix the two components for at least 3 minutes, ensuring a homogenous

mixture. Be careful not to introduce excessive air bubbles.

Degas the PDMS:
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Place the mixed PDMS in a vacuum desiccator and apply a vacuum to remove any

dissolved air bubbles.

The PDMS will initially foam and then settle as the bubbles are removed. This process

usually takes 20-30 minutes.

Cast PDMS onto the Master Mold:

Carefully pour the degassed PDMS over the MS143XD-coated master mold.

Ensure the PDMS covers all the micro-features and the entire area of interest.

Cure the PDMS:

Place the PDMS-covered master mold in an oven.

A typical curing cycle is 2-4 hours at 65-75°C. Curing times can be adjusted based on the

PDMS volume and desired hardness.

Release the PDMS Replica:

After curing, remove the mold from the oven and allow it to cool to room temperature.

Carefully peel the cured PDMS replica from the master mold. The MS143XD coating

should allow for a smooth and easy release.

Use a scalpel or blade to trim the PDMS replica as needed.

Visualizations: Workflows and Logical Relationships
The following diagrams illustrate the key workflows in using MS143XD for PDMS

microfabrication.
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Caption: Experimental workflow for PDMS microfabrication using MS143XD.
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Potential Solutions

Possible Causes

Problem Encountered

Incomplete PDMS Curing at Interface Difficult PDMS Release Feature Damage on PDMS or Mold Poor Bonding of PDMS Replica

Incompatible Mold Material
(e.g., uncured 3D print resin) Incorrect PDMS Mixing Ratio Inadequate MS143XD Coating High Aspect Ratio Features Aggressive Peeling Insufficient Curing of PDMS MS143XD Transfer (unlikely but possible if over-applied) Surface Contamination

Click to download full resolution via product page

Caption: Troubleshooting logic for common issues in PDMS molding.

Troubleshooting
Problem 1: PDMS does not cure at the interface with the master mold.

Cause: Cure inhibition from the master mold material (common with some 3D printing resins)

or improper mixing of PDMS.

Solution: Ensure 3D printed molds are fully post-cured. Verify the PDMS mixing ratio and

ensure thorough mixing. MS143XD itself is non-inhibiting.

Problem 2: Difficulty in releasing the cured PDMS from the master mold.

Cause: Incomplete or uneven coating of MS143XD. High aspect ratio micro-features can

also increase stiction.

Solution: Re-apply MS143XD, ensuring a uniform coating. For high aspect ratio features, a

slightly thicker coating or a two-step application may be beneficial. Allow for complete solvent

evaporation and thermal curing of the release agent.

Problem 3: Damage to micro-features on the PDMS replica or the master mold upon release.
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Cause: Insufficient PDMS curing, leading to tearing. Aggressive or uneven peeling of the

PDMS.

Solution: Ensure the PDMS is fully cured. Peel the PDMS from the mold slowly and at a low

angle.

Problem 4: Poor bonding of the PDMS replica to glass or another PDMS layer after release.

Cause: Contamination of the PDMS surface. While MS143XD is non-migrating, excessive

application could potentially lead to loose particles.

Solution: Apply a thin, even coat of MS143XD. After release, inspect the PDMS surface and,

if necessary, clean it with IPA before plasma treatment and bonding.

By following these protocols and guidelines, researchers can effectively utilize MS143XD to

achieve reliable and high-fidelity replication of PDMS microstructures for a wide range of

research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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